[2-(Diphenylmethyl)phenyl]methanol

• CAS No.: 6624-01-7
• Molecular Formula: C20H18O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: (2-benzhydrylphenyl)methanol
• InChI: InChI=1S/C20H18O/c21-15-18-13-7-8-14-19(18)20(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,20-21H,15H2
• InChI Key: DPRRPKOYCAUSRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=CC=CC=C3CO

Description

[2-(Diphenylmethyl)phenyl]methanol is a triarylmethane derivative featuring a diphenylmethyl group attached to a phenyl ring substituted with a hydroxymethyl (-CH$_2$OH) moiety. This structure confers unique physicochemical properties, such as enhanced solubility in polar solvents (e.g., methanol) due to the hydroxyl group, and steric bulk from the diphenylmethyl substituent, which may influence reactivity in synthetic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physical Properties

Key structural analogs and their properties are summarized below:

Table 1. Physical and Structural Comparison

Compound Name (ID)	Molecular Formula	Melting Point (°C)	Key Substituents	Notable Properties	Reference
[2-(Diphenylmethyl)phenyl]methanol	C${19}$H${16}$O*	Not reported	Diphenylmethyl, hydroxymethyl	Polar solubility inferred from -OH group	-
N-[(2-Chlorophenyl)diphenylmethyl]aniline (T109)	C${25}$H${20}$ClN	131.4 (ethanol)	Chlorophenyl, aniline	Yellow to beige powder; confirmed by $^1$H NMR and MS
2-(((3-(Methylsulfanyl)phenyl)diphenylmethyl)sulfanyl)ethanamine (22)	C${22}$H${24}$NS$_2$	Oil (liquid)	Methylsulfanyl, sulfanyl ethanamine	Antitumor activity (Kinesin Spindle Protein inhibitor)
1-[(2-Chlorophenyl)diphenylmethyl]-1H-pyrrole-2,5-dione (T91)	C${23}$H${16}$ClNO$_2$	93	Chlorophenyl, pyrrole-dione	Microcrystalline powder; low melting point
(2-Chlorophenyl)(diphenyl)methanol	C${19}$H${15}$ClO	Not reported	Chlorophenyl, diphenylmethyl	Key intermediate in synthetic chemistry

*Inferred molecular formula based on structural analysis.

Key Observations:

• Melting Points : Substituents significantly affect melting behavior. For example, T105 (acetyl-substituted analog) has a high melting point (166.7°C) due to strong intermolecular interactions from the electron-withdrawing acetyl group . In contrast, compound 22 remains liquid, likely due to flexible sulfanyl-ethanamine chains reducing crystallinity .
• Solubility: Hydroxymethyl and chlorophenyl groups enhance polarity, improving solubility in methanol and acetonitrile, as seen in clotrimazole analogs .